Cas no 1880646-91-2 (4-(5-Bromo-2,3-dihydroindol-1-yl)-butyric acid)

• Product Name: 4-(5-Bromo-2,3-dihydroindol-1-yl)-butyric acid
• CAS No: 1880646-91-2
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• MDL: MFCD31725236
• CID: 4785061
• Update Time: 2025-08-02

4-(5-Bromo-2,3-dihydroindol-1-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromo-2,3-dihydroindol-1-yl)-butyric acid
• 4-(5-Bromo-2,3-dihydro-indol-1-yl)-butyric acid

• MDL： MFCD31725236
• Inchi： 1S/C12H14BrNO2/c13-10-3-4-11-9(8-10)5-7-14(11)6-1-2-12(15)16/h3-4,8H,1-2,5-7H2,(H,15,16)
• InChI Key： MKRHZZDIQHZJSS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCN2CCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5

Additional information on 4-(5-Bromo-2,3-dihydroindol-1-yl)-butyric acid

4-(5-Bromo-2,3-dihydroindol-1-yl)-butyric Acid: A Comprehensive Overview

The compound 4-(5-Bromo-2,3-dihydroindol-1-yl)-butyric acid, identified by the CAS number 1880646-91-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug discovery. The structure of this compound comprises a butyric acid moiety attached to a substituted indole ring, specifically at the 1-position, with a bromine atom at the 5-position of the indole ring. This unique structure contributes to its intriguing chemical properties and biological functions.

Recent studies have highlighted the importance of indole derivatives in various therapeutic areas, including anticancer, anti-inflammatory, and neuroprotective agents. The presence of the bromine atom at the 5-position of the indole ring in 4-(5-Bromo-2,3-dihydroindol-1-yl)-butyric acid introduces electronic and steric effects that can significantly influence its interaction with biological targets. This makes it a promising candidate for further exploration in drug development.

In terms of synthesis, researchers have developed efficient methods to prepare this compound. One such approach involves the coupling reaction between an appropriately substituted indole derivative and a carboxylic acid moiety. The use of catalytic agents and optimized reaction conditions has enabled high yields and purity levels, making this compound accessible for further studies. The synthesis of 4-(5-Bromo-2,3-dihydroindol-1-yl)-butyric acid is a testament to the advancements in synthetic organic chemistry.

The biological evaluation of this compound has revealed interesting findings. In vitro assays have demonstrated its ability to modulate key enzymes and receptors involved in cellular signaling pathways. For instance, studies have shown that it exhibits inhibitory activity against certain kinases, which are often overexpressed in cancer cells. Additionally, preliminary animal studies suggest that it may possess anti-inflammatory properties by modulating cytokine production. These findings underscore its potential as a lead compound for developing novel therapeutics.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinity towards various protein targets. These studies have identified key residues that interact with the bromine atom and the butyric acid moiety, providing valuable information for structure-based drug design.

In conclusion, 4-(5-Bromo-2,3-dihydroindol-1-yl)-butyric acid, with its unique structure and promising biological activities, represents an important molecule in contemporary chemical research. Its potential applications span across multiple therapeutic areas, making it a subject of continued interest for scientists and researchers worldwide.